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Compound of Interest

Compound Name: (2-Methylquinolin-6-yl)methanol

Cat. No.: B1306216

For researchers, scientists, and drug development professionals, the safe and compliant
handling of chemical compounds is paramount. This document provides essential safety and
logistical information for (2-Methylquinolin-6-yl)methanol, a quinoline derivative that requires
careful management in the laboratory. Adherence to these guidelines will help ensure personal
safety and environmental protection.

Essential Safety Information

(2-Methylquinolin-6-yl)methanol is classified as a hazardous substance and should be
handled with caution. It is known to be a skin, eye, and respiratory irritant.[1] Inhalation of dust
or fumes should be avoided, and direct contact with the skin and eyes must be prevented.

Quantitative Data Summary

A comprehensive Safety Data Sheet (SDS) with all physical and chemical properties for (2-
Methylquinolin-6-yl)methanol is not readily available. However, the following data has been
compiled from available sources.
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Chemical Name

(2-Methylquinolin-6-

yl)methanol
CAS Number 108166-02-5 [2]
Molecular Formula C11H11NO [2]
Molecular Weight 173.21 g/mol [2]
Appearance Light brown to yellow solid [1]
Melting Point 136-139 °C [1]
Boiling Point 334.9 £ 27.0 °C (Predicted) [1]
Density 1.179 + 0.06 g/cm? (Predicted) [1]

Hazard Codes

Xn (Harmful)

[1]

Risk Statements

R22: Harmful if swallowed.
R36/37/38: Irritating to eyes,

respiratory system and skin.

[1]

Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[1]

Personal Protective Equipment (PPE)

A robust PPE strategy is the first line of defense against accidental exposure. The following
PPE is mandatory when handling (2-Methylquinolin-6-yl)methanol.
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Equipment Specification Purpose

Provides a barrier against skin

Hand Protection Nitrile or neoprene gloves
contact.
Protects eyes from accidental
Eye Protection Chemical splash goggles splashes of solutions or
contact with airborne powder.
] Protects skin and personal
Body Protection Laboratory coat

clothing from contamination.

) ] Required when handling the

N95 (or higher) particulate )

) ) o solid, powdered form to

, ) respirator or an air-purifying . .
Respiratory Protection ) ) ) prevent inhalation of dust

respirator with organic vapor _

) particles, or when vapors may
cartridges

be generated.

Operational Plan: Step-by-Step Handling Protocol

All work with (2-Methylquinolin-6-yl)methanol should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.

e Preparation:

o Before entering the designated handling area, don all required PPE: a laboratory coat,
nitrile or neoprene gloves, and chemical splash goggles.

o Ensure that an emergency eyewash station and safety shower are readily accessible.
o Prepare all necessary equipment and reagents before handling the compound.
» Weighing and Aliquoting (Solid Form):

o Perform all weighing and handling of the solid compound within a chemical fume hood to
minimize inhalation exposure.

o Use a disposable weighing boat or paper.
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o Handle the solid with a spatula or other appropriate tool to avoid direct contact.

o Close the container tightly immediately after use.

» Solution Preparation:
o When dissolving the solid, add the compound slowly to the solvent to prevent splashing.
o If the solvent is volatile, ensure the procedure is performed in a fume hood.

e Reaction and Experimental Work:

o Maintain a safe distance from reactions and use appropriate shielding if there is a risk of
splashing or explosion.

o Avoid direct contact with the substance at all times.
e Post-Handling:

o Decontaminate all non-disposable glassware and surfaces that have come into contact
with the compound using an appropriate solvent (e.g., ethanol or acetone), followed by a
thorough washing.

o Remove PPE in the designated area to prevent the spread of contamination.
Disposal Plan: Managing (2-Methylquinolin-6-

yl)methanol Waste

All waste materials contaminated with (2-Methylquinolin-6-yl)methanol must be treated as
hazardous waste.[3][4] Do not dispose of this chemical in the regular trash or down the drain.

» Waste Segregation:

o Solid Waste: Place all contaminated solid materials, including gloves, weighing paper, and
pipette tips, into a clearly labeled hazardous waste container.

o Liquid Waste: Collect all solutions containing (2-Methylquinolin-6-yl)methanol in a
designated, sealed, and clearly labeled hazardous liquid waste container. Do not mix with

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1306216?utm_src=pdf-body
https://www.benchchem.com/product/b1306216?utm_src=pdf-body
https://www.benchchem.com/product/b1306216?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_2_4_Dihydroxyquinoline_A_Procedural_Guide.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1628.pdf
https://www.benchchem.com/product/b1306216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

incompatible waste streams.

o Sharps: Any contaminated sharps, such as needles or broken glass, must be disposed of
in a designated sharps container.

o Container Labeling:

o All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "(2-Methylquinolin-6-yl)methanol," and the associated hazards (e.g.,
"Irritant,” "Harmful").

o Storage and Collection:

o Store hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Arrange for the collection of hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Workflow for Handling and Disposal of (2-
Methylquinolin-6-yl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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